4-Chloro-2-(pyrazin-2-yl)-6-ethyl-thieno-[2,3-d]-pyrimidine

• Molecular Formula: C12H9ClN4S
• Molecular Weight: 276.75 g/mol
• IUPAC Name: 4-chloro-6-ethyl-2-pyrazin-2-ylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C12H9ClN4S/c1-2-7-5-8-10(13)16-11(17-12(8)18-7)9-6-14-3-4-15-9/h3-6H,2H2,1H3
• InChI Key: YFTQPWJKANFRBY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)N=C(N=C2Cl)C3=NC=CN=C3

Description

4-Chloro-2-(pyrazin-2-yl)-6-ethyl-thieno-[2,3-d]-pyrimidine is a useful research compound. Its molecular formula is C12H9ClN4S and its molecular weight is 276.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

With the procedure of Example 477, the reaction of 2-cyanopyrazine and 2-amino-5-ethyl-3-ethoxycarbonyl-thiophene, and the subsequent reaction with POCl3 yields 4-chloro-2-(pyrazin-2-yl)-6-ethyl-thieno-[2,3-d]-pyrimidine